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Compound of Interest

N,N-bis(2-
Compound Name:

hydroxyethyl)benzenesulfonamide
CAS No.: 13127-79-2

Cat. No.: B057860

Get Quote

Introduction: The Molecule & Its Utility

N,N-bis(2-hydroxyethyl)benzenesulfonamide is a specialized sulfonamide derivative
primarily utilized as a plasticizer for polyamides (nylons) and as a versatile intermediate in
organic synthesis. Structurally, it combines a robust benzenesulfonyl core with two hydrophilic
hydroxyethyl arms. This amphiphilic nature allows it to disrupt hydrogen bonding networks in

polymers, lowering the glass transition temperature (

) and increasing flexibility, while also serving as a dual-nucleophile in synthetic pathways.

For the drug development professional, this molecule represents a "privileged scaffold"—the
sulfonamide moiety is pharmacologically active (antibacterial, carbonic anhydrase inhibition),
while the diethanolamine tail offers handles for further derivatization into prodrugs or solubility-
enhancing modifications.

Hazard Identification & Risk Assessment
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Note: As a specialized R&D chemical, specific regulatory data (REACH/ECHA) may be limited
compared to commodity chemicals. The following classification is derived from Structure-
Activity Relationship (SAR) analysis of the sulfonamide class and diethanolamine precursors.

3HS Classification (derived)

Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation

2 Causes skin irritation. H315

Serious Eye Causes serious eye

o 2A o H319
Damage/Irritation irritation.
STOT - Single May cause respirator

J 3 , .y' P Y H335
Exposure irritation.

The Mechanistic Basis of Hazards

o Skin/Eye Irritation: The sulfonyl group is electron-withdrawing, increasing the acidity of the
molecule. Combined with the surfactant-like properties of the hydroxyethyl chains, this
compound can penetrate the stratum corneum and disrupt lipid bilayers, leading to irritation
(H315/H319).

o Respiratory Irritation: As a synthesis intermediate, dust or aerosols generated during
handling can irritate the mucous membranes of the upper respiratory tract (H335).

Signal Word & Pictogram

Signal Word: WARNING Pictogram: (Use standard GHS Exclamation Mark symbol in labeling)

Handling & Storage: A Self-Validating Protocol

Safety in the lab is not about following rules blindly; it is about establishing causality between
action and outcome.

Storage Directives

o Hygroscopicity Check: The two hydroxyl groups make this compound potentially
hygroscopic.
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o Protocol: Store in a desiccator or under inert gas (Argon/Nitrogen).

o Validation: If the solid turns into a sticky gum or liquid over time, moisture ingress has
occurred. Dry under vacuum over

to restore.
o Temperature: Store at ambient temperature (

). Avoid excessive heat which may promote condensation polymerization of the hydroxyl
arms.

Exposure Control Decision Tree

The following logic flow dictates the PPE and engineering controls required based on the

operation scale.
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Operation Assessment

Scale of Use?

High Exposure Risk

Analytical (<1g) Preparative (>109)

PPE: Nitrile Gloves + Safety Glasses Fume Hood Required

PPE: Double Gloving + Face Shield
+ Respirator (if dust)

Self-Validdtion Check

Can you smell it?
If YES -> Containment Failed

Click to download full resolution via product page

Figure 1: Risk-based exposure control logic. Note that olfactory detection (smell) is a lagging
indicator of exposure; containment is primary.

Experimental Application: Synthesis Protocol

For researchers needing to synthesize this compound freshly (e.g., to avoid plasticizer
degradation products), the following Schotten-Baumann type reaction is the gold standard.
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Reaction: Benzenesulfonyl chloride + Diethanolamine

Product + HCI

Reagents & Stoichiometry

Reagent Equiv. Role Critical Note

Viscous; weigh by

Diethanolamine (DEA) 1.0 Nucleophile )
difference.
Benzenesulfonyl ] Lachrymator. Handle
_ 11 Electrophile _

Chloride in hood.
Triethylamine (Et Scavenges HCI;

1.2 Base prevents acid
N) hydrolysis.
Dichloromethane )

Solvent Medium Dry solvent preferred.

(DCM)

Step-by-Step Methodology

e Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
an addition funnel. Flush with Nitrogen.[1]

¢ Solubilization: Add Diethanolamine (10 mmol) and Triethylamine (12 mmol) to DCM (50 mL).
Cool to

in an ice bath.

o Why? The reaction is exothermic.[2] Cooling prevents the formation of O-sulfonated side
products (kinetic control).

o Addition: Dropwise add Benzenesulfonyl chloride (11 mmol) dissolved in 10 mL DCM over
20 minutes.

o Self-Validation: The solution should remain clear to pale yellow.[3] Darkening indicates
thermal degradation or amine oxidation.
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e Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (50%
EtOAc/Hexane).

o Workup:
o Wash organic layer with 1M HCI (removes unreacted amine).
o Wash with Sat. NaHCO

(removes unreacted sulfonyl chloride as sulfonate).

o Dry over MgSO
, filter, and concentrate.

 Purification: Recrystallize from EtOAc/Hexane or use flash chromatography if high purity is
required for biological assay.

Synthesis Workflow Diagram

Cool to 0°C Exotherm Mgt

(Kinetic Control)

Add PhsO2Cl
Dropwise

Reagents:
DEA + Et3N in DCM

Stir RT, 4h Wash: HCI -> NaHCO3 Pure Product
Monitor TLC Dry -> Conc. (Crystalline/Oil)

Click to download full resolution via product page

Figure 2: Optimized synthesis workflow emphasizing kinetic control during the electrophile
addition.

Toxicological Profile
Acute Toxicity

o Oral: Likely low toxicity based on analog data (Benzenesulfonamide derivatives often have
LD50 > 2000 mg/kg).

o Dermal: Moderate irritant. Prolonged contact may cause defatting of the skin due to the
lipophilic benzene ring and hydrophilic tails acting as a surfactant.
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Chronic Effects (CMR Assessment)

o Carcinogenicity: Not listed by IARC, NTP, or OSHA. However, secondary amines (like the
precursor DEA) can form nitrosamines (carcinogenic) if exposed to nitrosating agents.
Crucial: Do not store this compound with nitrites or nitric acid.

e Reproductive Toxicity: No specific data available. Handle with standard "Universal
Precautions” for novel chemical entities (NCES).

Emergency Response
First Aid Measures

o Eye Contact: Immediately flush with water for 15 minutes. Mechanism: Dilution reduces the
osmotic and chemical stress on the cornea.

o Skin Contact: Wash with soap and water. Do not use solvents (ethanol/acetone) as they may
increase transdermal absorption.

e Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration).

Fire Fighting

o Media: Water spray, dry chemical, or CO

e Hazards: Emits toxic fumes of Carbon Monoxide (CO), Nitrogen Oxides (NO

), and Sulfur Oxides (SO

) under fire conditions. Firefighters must wear SCBA.

Physical & Chemical Properties
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Property Value/Observation

) Viscous liquid or low-melting solid (dependent
Physical State )
on purity).

Expected range: 45-60°C (Analogous 4-methyl
Melting Point derivative is 95-98°C; lack of methyl lowers

packing efficiency).

Soluble in DCM, EtOAc, Alcohols. Sparingly

Solubility ]

soluble in water.
Molecular Weight 245.29 g/mol

C

H
Molecular Formula

NO

S
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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